4-methyl-1-{2-[2-(phenylthio)ethoxy]ethyl}piperidine hydrochloride

• IUPAC Name: 4-methyl-1-[2-(2-phenylsulfanylethoxy)ethyl]piperidine;hydrochloride
• InChI: InChI=1S/C16H25NOS.ClH/c1-15-7-9-17(10-8-15)11-12-18-13-14-19-16-5-3-2-4-6-16;/h2-6,15H,7-14H2,1H3;1H
• InChI Key: BLXMNYQGHMGGLI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CCOCCSC2=CC=CC=C2.Cl
• Molecular Formula: C16H26ClNOS
• Molecular Weight: 315.9 g/mol

Description

4-methyl-1-{2-[2-(phenylthio)ethoxy]ethyl}piperidine hydrochloride is a chemical compound that belongs to the piperidine family. It is commonly referred to as MPTP and is widely used in scientific research for its unique properties. This compound has a complex structure and requires a specific synthesis method to produce it in the laboratory.

Mechanism of Action

The mechanism of action of 4-methyl-1-{2-[2-(phenylthio)ethoxy]ethyl}piperidine hydrochloride involves the inhibition of mitochondrial complex I. This leads to the accumulation of reactive oxygen species and oxidative stress, which ultimately leads to the degeneration of dopaminergic neurons in the substantia nigra. This mechanism of action is similar to the pathophysiology of Parkinson's disease, making it an excellent tool for studying the disease.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are well documented. It selectively destroys dopaminergic neurons in the substantia nigra, leading to the degeneration of the nigrostriatal pathway. This results in the characteristic symptoms of Parkinson's disease, including tremors, rigidity, and bradykinesia. In addition, this compound has been shown to induce oxidative stress and inflammation in the brain, which may contribute to the pathophysiology of Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 4-methyl-1-{2-[2-(phenylthio)ethoxy]ethyl}piperidine hydrochloride in lab experiments are numerous. It is a highly selective neurotoxin that selectively destroys dopaminergic neurons in the substantia nigra, making it an excellent tool for studying the pathophysiology of Parkinson's disease. In addition, it is relatively easy to synthesize in the laboratory, which makes it readily available for research purposes. However, there are also limitations to using this compound. It is highly toxic and can be dangerous if not handled properly. In addition, it is not suitable for use in human subjects, which limits its clinical applications.

Future Directions

There are many future directions for research on 4-methyl-1-{2-[2-(phenylthio)ethoxy]ethyl}piperidine hydrochloride. One area of research is the development of new therapeutic interventions for Parkinson's disease. By understanding the pathophysiology of the disease, researchers can develop new drugs that target specific aspects of the disease process. Another area of research is the development of new animal models for Parkinson's disease. By developing new models, researchers can better understand the disease and develop new treatments. Finally, there is a need for further research on the biochemical and physiological effects of this compound. By understanding the effects of this compound on the brain, researchers can better understand the pathophysiology of Parkinson's disease and develop new treatments.

Scientific Research Applications

4-methyl-1-{2-[2-(phenylthio)ethoxy]ethyl}piperidine hydrochloride is widely used in scientific research for its unique properties. It is commonly used as a neurotoxin to induce Parkinson's disease in animal models. This compound selectively destroys dopaminergic neurons in the substantia nigra, leading to the degeneration of the nigrostriatal pathway. This makes it an excellent tool for studying the pathophysiology of Parkinson's disease and developing new therapeutic interventions.